4-Chloro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(3-fluoro-2-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10ClFO2/c1-8-10(3-2-4-13(8)16)12-7-9(15)5-6-11(12)14(17)18/h2-7H,1H3,(H,17,18)
• InChI Key: FHDOWGFHWOIRJA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C14H10ClFO2
• DSSTOX Substance ID: DTXSID10689264
• Molecular Weight: 264.68 g/mol
• CAS RN: 1261925-87-4

Description

4-Chloro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95% (4-C2F3MPA) is a compound that is used in various scientific and medical research applications. It is a non-toxic, non-carcinogenic, and relatively inexpensive chemical compound that is useful in a wide range of laboratory experiments. 4-C2F3MPA has the potential to be used in many future research projects due to its unique properties and its ability to be used in a variety of experiments.

Scientific Research Applications

4-Chloro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95% has a wide range of applications in scientific research. It is used in a variety of experiments, such as in the synthesis of other compounds, in the study of enzyme kinetics, and in the study of the structure and function of proteins. It has also been used in the study of the mechanism of action of drugs and in the development of new drugs.

Mechanism of Action

4-Chloro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95% is known to act as a competitive inhibitor of certain enzymes, such as tyrosinase. This means that it binds to the active site of the enzyme and prevents the substrate from binding to the enzyme, thus preventing the enzyme from catalyzing the reaction. This mechanism of action is useful in the study of enzyme kinetics and the development of new drugs.
Biochemical and Physiological Effects
4-Chloro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95% has a number of biochemical and physiological effects. It has been found to inhibit the growth of certain bacteria, fungi, and viruses. It has also been found to have anti-inflammatory and anti-oxidant properties, and to be effective in the treatment of certain types of cancer.

Advantages and Limitations for Lab Experiments

The use of 4-Chloro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95% in laboratory experiments has a number of advantages. It is a non-toxic and non-carcinogenic compound, making it safe to use in experiments. It is also relatively inexpensive, making it a cost-effective option for research projects. However, it is important to note that the use of 4-Chloro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95% in laboratory experiments can be limited due to its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are a number of possible future directions for research involving 4-Chloro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95%. It could be used in the development of new drugs and in the study of the mechanism of action of existing drugs. It could also be used in the study of the structure and function of proteins, as well as in the study of enzyme kinetics. Additionally, it could be used in the development of new antibacterial, antifungal, and antiviral agents. Finally, it could be used in the study of the biochemical and physiological effects of this compound on cells and organisms.

Synthesis Methods

4-Chloro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95% can be synthesized through a process known as the Sandmeyer reaction. This reaction involves the reaction of a haloarene (such as 4-chlorobenzene) with a nucleophile (such as sodium nitrite) in the presence of a base (such as potassium carbonate). The reaction produces the desired product in high yields, making it a cost-effective and efficient method for synthesizing 4-Chloro-2-(3-fluoro-2-methylphenyl)benzoic acid, 95%.